4-chloro-N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C17H17ClN6O/c1-12-19-8-9-24(12)16-10-15(22-11-23-16)20-6-7-21-17(25)13-2-4-14(18)5-3-13/h2-5,8-11H,6-7H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: NDEWXKAAEOBZGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC(=C2)NCCNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN6O
• Molecular Weight: 356.8 g/mol

Description

“4-chloro-N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Future Directions

Imidazole has become an important synthon in the development of new drugs. With the broad range of biological activities shown by imidazole derivatives, there is potential for the development of new drugs that overcome the increasing public health problems due to antimicrobial resistance.